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Compound of Interest

Compound Name: trans-2-Decenal-d2

cat. No.: B15135790

An In-depth Technical Guide to trans-2-Decenal-
d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of trans-2-Decenal-d2, a deuterated analog of the naturally occurring a,3-
unsaturated aldehyde, trans-2-Decenal. This document is intended for researchers in organic
synthesis, drug development, and analytical chemistry who utilize isotopically labeled
compounds. Due to the limited availability of specific experimental data for the deuterated form,
this guide incorporates information on the non-deuterated analog as a close proxy, alongside
generalized experimental protocols and a discussion of potential biological mechanisms.

Core Chemical and Physical Properties

trans-2-Decenal-d2 is primarily utilized as an internal standard for analytical purposes, such as
in mass spectrometry-based assays, and as a tracer in metabolic studies.[1][2][3] The
deuterium labeling provides a distinct mass signature, allowing for its differentiation from the
endogenous, non-deuterated form. The physical properties of trans-2-Decenal-d2 are
expected to be very similar to those of its non-deuterated counterpart.

Table 1: Physical and Chemical Properties of trans-2-Decenal-d2 and trans-2-Decenal
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trans-2-Decenal

Property trans-2-Decenal-d2 Source
(Non-deuterated)
CAS Number 1335436-39-9 3913-81-3 [1]
Molecular Formula C10H16D20 C10H180 [4]
Molecular Weight 156.26 g/mol 154.25 g/mol
Not specified; likely a
Colorless to pale
Appearance colorless to pale o
o yellow liquid
yellow liquid
Boiling Point Not specified 78-80 °C at 3 mmHg
Density Not specified 0.841 g/mL at 25 °C
Refractive Index Not specified n20/D 1.453
Solubility Not specified Insoluble in water
Typically >98% for
Purity ypicaly >95%

commercial standards

Generalized Experimental Protocols

While specific, validated protocols for the synthesis, purification, and analysis of trans-2-

Decenal-d2 are not readily available in the public domain, the following sections outline

generalized procedures based on established organic chemistry principles for similar

compounds.

Synthesis: A Generalized Approach

The synthesis of trans-2-Decenal-d2 can be envisioned through a modified Wittig reaction or

an aldol condensation, where one of the key reagents is deuterated. A plausible synthetic route

would involve the reaction of a deuterated ylide with an appropriate aldehyde or the

condensation of a deuterated aldehyde with a suitable ketone or aldehyde.

Generalized Wittig Reaction Protocol for Deuterated Alkene Synthesis:

» Preparation of the Deuterated Phosphonium Ylide:
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o A triphenylphosphonium salt is prepared by the Sn2 reaction of triphenylphosphine with a
deuterated alkyl halide (e.g., 1,1-dideuterio-octyl bromide).

o The resulting phosphonium salt is suspended in an anhydrous aprotic solvent, such as
tetrahydrofuran (THF), under an inert atmosphere (e.g., argon or nitrogen).

o A strong base, such as n-butyllithium or sodium hydride, is added dropwise at a low
temperature (e.g., -78 °C to 0 °C) to deprotonate the phosphonium salt and form the
deuterated ylide.

¢ Reaction with an Aldehyde:

o The appropriate aldehyde (in this case, likely glyoxal or a protected form) is dissolved in
anhydrous THF and added slowly to the ylide solution at low temperature.

o The reaction mixture is allowed to warm to room temperature and stirred for several hours
to overnight.

e Work-up and Isolation:

o The reaction is quenched by the addition of a saturated aqueous solution of ammonium
chloride.

o The aqueous layer is extracted with an organic solvent, such as diethyl ether or ethyl
acetate.

o The combined organic layers are washed with brine, dried over an anhydrous salt (e.g.,
sodium sulfate or magnesium sulfate), and the solvent is removed under reduced
pressure.

Purification

Purification of the crude trans-2-Decenal-d2 would likely be achieved through one of the
following standard methods for aldehydes:

¢ Flash Column Chromatography: The crude product is purified on a silica gel column using a
non-polar eluent system, such as a mixture of hexane and ethyl acetate. The polarity of the
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solvent system would be optimized to achieve good separation of the desired product from
byproducts and starting materials.

« Distillation: For larger quantities, purification by vacuum distillation can be employed. Given
the boiling point of the non-deuterated analog, this would be performed under reduced
pressure to prevent decomposition.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS):

o Sample Preparation: A dilute solution of the purified trans-2-Decenal-d2 is prepared in a
volatile organic solvent (e.g., dichloromethane or hexane).

e GC Conditions: A capillary column suitable for the separation of volatile to semi-volatile
organic compounds (e.g., a 5% phenyl-methylpolysiloxane column) would be used. The oven
temperature program would start at a low temperature (e.g., 50 °C) and ramp up to a higher
temperature (e.g., 250 °C) to ensure the elution of the compound.

e MS Detection: The mass spectrometer would be operated in electron ionization (EI) mode.
The presence of the deuterium label would be confirmed by the observation of a molecular
ion peak (M+) at m/z 156, which is two mass units higher than that of the non-deuterated
analog (m/z 154).

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum would be expected to be similar to that of trans-2-
Decenal, but with the absence of signals corresponding to the two deuterated positions on
the alkene.

e 2H NMR: The deuterium NMR spectrum would show a signal at the chemical shift
corresponding to the vinylic protons in the non-deuterated analog, confirming the position of
the deuterium label.

e 13C NMR: The carbon NMR spectrum would show signals for all ten carbon atoms. The
carbons bonded to deuterium may exhibit a triplet multiplicity due to C-D coupling and a
slight upfield shift compared to the corresponding carbons in the non-deuterated compound.
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Biological Activity and Potential Signhaling Pathways

Currently, there are no specific studies on the biological activity or signaling pathways of trans-
2-Decenal-d2. However, the biological effects of its non-deuterated analog, trans-2-Decenal,
have been investigated, particularly its antimicrobial properties. It is presumed that the
deuterated form would exhibit similar, if not identical, biological activity.

Antimicrobial Activity

trans-2-Decenal has demonstrated broad-spectrum antimicrobial activity against various
bacteria and fungi. The mechanism of action for a,B-unsaturated aldehydes is generally
attributed to their ability to interact with and disrupt cellular membranes. This disruption can
lead to increased membrane permeability, leakage of intracellular components, and ultimately,
cell death.

Hypothetical Sighaling Pathway in Target Cells

While a specific signaling pathway for trans-2-Decenal has not been elucidated, a plausible
mechanism can be inferred from the known reactivity of aldehydes and their effects on cellular
systems. Aldehydes are known to induce oxidative stress and can react with nucleophilic
residues in proteins, potentially altering their function. One such proposed pathway involves the
release of zinc from zinc-finger proteins, which can have downstream effects on signaling
cascades.

The following diagram illustrates a hypothetical signaling pathway that could be triggered by
a,B-unsaturated aldehydes like trans-2-Decenal in a target cell, leading to a cellular stress
response. It is important to note that this is a generalized pathway for aldehydes and has not
been specifically demonstrated for trans-2-Decenal or its deuterated analog.
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Caption: Hypothetical signaling pathway for aldehyde-induced cellular stress.

Experimental Workflow Overview

The following diagram provides a logical workflow for the synthesis, purification, and analysis of
trans-2-Decenal-d2 as described in the generalized protocols.
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Caption: Generalized workflow for the synthesis and analysis of trans-2-Decenal-d2.
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Conclusion

trans-2-Decenal-d2 is a valuable tool for researchers in various scientific disciplines,
particularly for applications requiring isotopic labeling. While specific data on its physical
properties and detailed experimental protocols are scarce, this guide provides a solid
foundation based on the well-characterized non-deuterated analog and established chemical
principles. The biological activity of trans-2-Decenal suggests potential for further investigation
into its mechanisms of action, and the hypothetical signaling pathway presented here offers a
starting point for such studies. Further research is warranted to fully characterize this
deuterated compound and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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